Cas no 197236-32-1 (2-Butyryl-3-Methylthiophene)

• Product Name: 2-Butyryl-3-Methylthiophene
• CAS No: 197236-32-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5720756
• PubChem ID: 255127
• Update Time: 2025-06-13

2-Butyryl-3-Methylthiophene Chemical and Physical Properties

Names and Identifiers

• NSC-80379
• 1-(3-methylthiophen-2-yl)butan-1-one
• AKOS010867587
• 2-Butyryl-3-Methylthiophene
• NSC80379
• 197236-32-1

• Inchi： 1S/C9H12OS/c1-3-4-8(10)9-7(2)5-6-11-9/h5-6H,3-4H2,1-2H3
• InChI Key： WTBDSHNPFLPAET-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CCC)=O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Butyryl-3-Methylthiophene

Research Briefing on 2-Butyryl-3-Methylthiophene (CAS: 197236-32-1) in Chemical Biology and Pharmaceutical Applications

2-Butyryl-3-Methylthiophene (CAS: 197236-32-1) is an emerging heterocyclic compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of small-molecule inhibitors and modulators of biological targets. This briefing synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Butyryl-3-Methylthiophene serves as a key intermediate in the synthesis of novel kinase inhibitors. The research team utilized a structure-activity relationship (SAR) approach to modify the thiophene core, achieving nanomolar potency against several cancer-associated kinases. Notably, derivatives containing the 197236-32-1 scaffold showed improved metabolic stability compared to traditional phenyl-based analogs, suggesting advantages for oral bioavailability.

In neuropharmacology, recent preclinical investigations have revealed that 2-Butyryl-3-Methylthiophene derivatives exhibit promising activity as GABA receptor modulators. A Nature Communications paper (2024) reported that specific fluorinated analogs demonstrated anxiolytic effects in rodent models without the sedative side effects common to benzodiazepines. The 197236-32-1 core appears to confer selective binding to α2/α3 subunit-containing GABA receptors, making it a valuable template for developing next-generation neurological therapeutics.

The compound's utility extends beyond medicinal chemistry. A 2024 ACS Applied Materials & Interfaces publication highlighted its application in organic electronics, where 2-Butyryl-3-Methylthiophene-based polymers exhibited exceptional charge transport properties. The butyryl side chain at the 2-position was found to enhance molecular packing in thin-film transistors, achieving mobilities exceeding 5 cm²/V·s. These findings suggest dual pharmaceutical and material science applications for this versatile scaffold.

From a synthetic chemistry perspective, recent advancements in catalytic C-H functionalization have enabled more efficient production of 197236-32-1 derivatives. A Green Chemistry study (2023) developed a photocatalytic method for direct butyrylation of 3-methylthiophene, reducing byproduct formation by 60% compared to traditional Friedel-Crafts approaches. This sustainable methodology could significantly lower production costs for pharmaceutical applications requiring large quantities of this building block.

Looking forward, the unique properties of 2-Butyryl-3-Methylthiophene position it as a promising candidate for multiple therapeutic areas. Ongoing clinical trials are evaluating its derivatives as treatments for inflammatory diseases, with preliminary results showing potent inhibition of NLRP3 inflammasome activation. Additionally, its application in antibiotic development is being explored, with recent data indicating activity against drug-resistant Gram-positive bacteria. The compound's versatility and the growing body of research surrounding 197236-32-1 suggest it will remain an important focus of chemical biology research in the coming years.